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Introduction

Palustrine wetlands, encompassing a variety of marshes, swamps, and bogs, are critical
ecosystems that provide essential services such as water purification, flood control, and habitat
for diverse species.[1] Accurate and efficient mapping and prediction of their occurrence are
paramount for conservation efforts, environmental management, and land-use planning.
Traditional methods for wetland delineation can be time-consuming and costly. Machine
learning (ML) offers a powerful alternative, enabling the analysis of large and diverse datasets
to predict the probability of wetland occurrence with high accuracy.[2][3]

These application notes provide a comprehensive overview and detailed protocols for utilizing
machine learning models to predict the occurrence of palustrine wetlands. The protocols are
designed for researchers and scientists familiar with remote sensing and geographic
information systems (GIS).

Key Concepts and Principles
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The prediction of palustrine wetland occurrence using machine learning is fundamentally a
classification problem. The goal is to train a model to distinguish between wetland and non-
wetland areas based on a set of predictor variables (features) derived from various geospatial
data sources. The general workflow involves data acquisition, data preprocessing, feature
engineering, model training and tuning, and model evaluation and prediction.

Several machine learning algorithms have proven effective for this task, with ensemble
methods like Random Forest (RF) and Gradient Tree Boost (GTB) often demonstrating
superior performance.[1][4] The choice of algorithm and predictor variables is crucial and often
depends on the specific characteristics of the study area and the available data.

Experimental Protocols
Protocol 1: Data Acquisition and Preparation

This protocol outlines the steps for gathering and preparing the necessary data for training and
validating the machine learning model.

1. Define the Study Area:
o Clearly delineate the geographical boundaries of the region of interest.
2. Acquire Geospatial Data:

o Reference Wetland Data: Obtain existing wetland inventories, such as the National Wetlands
Inventory (NWI) for the United States, to serve as ground truth data for training and testing
the model.[5][6] Field-collected data can also be used for higher accuracy.[7]

» Remote Sensing Data:

» Multispectral Imagery: Download Sentinel-2 or Landsat imagery for the study area. These
provide valuable spectral information.[1][4]

o LIDAR Data: Acquire Light Detection and Ranging (LIiDAR) data to derive high-resolution
Digital Elevation Models (DEMs) and other topographic variables.[8]

o SAR Data: Obtain Synthetic Aperture Radar (SAR) data (e.g., from Sentinel-1) which can
penetrate cloud cover and is sensitive to soil moisture and vegetation structure.

e Ancillary Data:

o Soil Data: Collect soil survey data (e.g., from the NRCS SSURGO database) to identify
hydric soils.[9]
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e Hydrological Data: Gather data on rivers, streams, and other water bodies from sources like
the National Hydrography Dataset (NHD).[10]

3. Data Preprocessing:

o Resampling: Resample all raster datasets to a common spatial resolution (e.g., 10 meters).

o Reprojection: Ensure all datasets are in the same projected coordinate system.

 Clipping: Clip all datasets to the extent of the study area.

o Cloud Masking: For optical satellite imagery, apply a cloud mask to remove pixels obscured
by clouds and their shadows.

Protocol 2: Feature Engineering

This protocol describes the creation of predictor variables (features) from the preprocessed
data.

1. Spectral Features:

o Extract individual spectral bands from the multispectral imagery.

o Calculate various spectral indices known to be sensitive to vegetation and water content.[1]
[11] Common indices include:

+ Normalized Difference Vegetation Index (NDVI): (NIR - Red) / (NIR + Red)

* Normalized Difference Water Index (NDWI): (Green - NIR) / (Green + NIR)[1][12]

2. Topographic Features:

» Derive the following variables from the Digital Elevation Model (DEM):[5][6]

e Slope: The steepness of the terrain.

e Aspect: The direction the terrain faces.

o Topographic Wetness Index (TWI): A measure of where water is likely to accumulate.
» Roughness: The variability in elevation within a given neighborhood.[5][6]

» Dissection: A measure of the degree of incision of a landscape.[5][6]

o Distance from water bodies.[5][6]

3. Textural Features:

o Calculate image texture features from the spectral bands (e.g., from the near-infrared band)
using a Gray-Level Co-occurrence Matrix (GLCM).[1][13] This can capture the spatial
arrangement and patterns in the imagery.[1]
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4. Feature Stacking:

o Combine all engineered features into a single multi-band raster stack. Each band in the
stack represents a predictor variable.

Protocol 3: Model Training, Validation, and Prediction

This protocol details the process of training a machine learning model, evaluating its
performance, and using it to predict wetland occurrence.

1. Sampling:

¢ Generate random sample points within the study area.

o Extract the feature values and the corresponding class (wetland or non-wetland) from the
reference data for each sample point.

o Create a training dataset and a separate testing/validation dataset (e.g., a 75/25 split).[14]

2. Model Selection and Training:

e Choose a suitable machine learning algorithm. Random Forest is a robust and commonly
used choice.[5][6][15]

» Train the selected model using the training dataset. For a Random Forest model, you will
need to specify parameters like the number of trees.

3. Model Evaluation:

o Use the testing dataset to evaluate the performance of the trained model.

o Calculate standard accuracy metrics such as:

o Overall Accuracy: The proportion of correctly classified instances.

» Kappa Coefficient: A measure of agreement that accounts for chance agreement.

o Area Under the Receiver Operating Characteristic Curve (AUC): A measure of the model's
ability to distinguish between classes.[5][6]

4. Prediction:

o Apply the trained model to the entire feature stack for the study area to generate a predictive
probability map of palustrine wetland occurrence.
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e The resulting map will show the likelihood of each pixel being a wetland. A threshold (e.g.,
0.5) can be applied to create a binary classification map (wetland vs. non-wetland).[2]

Data Presentation

Table 1: Commonly Used Machine Learning Algorithms and Their Performance

Machine Reported Reported
Learning Overall Kappa Reported AUC  Reference
Algorithm Accuracy (%) Coefficient
Random Forest
80.48-91.2 ~0.8 >0.90 - 0.998 [31[5][13][15]
(RF)
Gradient Tree ]
High - - [1]
Boost (GTB)
High
Support Vector
(outperformed - - [41[11]

Machine (SVM) ]
RF in one study)

Classification
and Regression High - - [1][12]
Tree (CART)

K-Nearest

i Lower than RF - - [15]
Neighbors (KNN)

Artificial Neural

82.04 - - [13]
Network (ANN)

Table 2: Key Predictor Variables for Palustrine Wetland Prediction
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Predictor Variables

Data Source Importance Reference
(Features)
Multispectral Imager
P ] e Spectral Bands ]
(e.g., Sentinel-2, o High [1]
(Visible, NIR, SWIR)
Landsat)
Normalized Difference ]
High [1][12]
Water Index (NDWI)
Normalized Difference
Vegetation Index Medium [1][11]
(NDVI)
Image Texture Medium [1][13]
LiDAR/DEM Elevation High [15]
Slope High [6]
Topographic Wetness
pograp High [6]
Index (TWI)
Roughness and )
. : High [51[6]
Dissection
) Distance from water )
Hydrological Data ) High [5][6]
bodies
Land Cover Type
Ancillary Data (e.g., forest, High [16]
agriculture)
Soil Type (Hydric
! Type (Y High ]
Sails)
Visualizations
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Caption: Experimental workflow for predicting palustrine wetland occurrence.
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Caption: Logical relationship of data inputs to predictive outputs.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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